1-benzyl-6-fluoro-3-tosylquinolin-4(1H)-one

• IUPAC Name: 1-benzyl-6-fluoro-3-(4-methylphenyl)sulfonylquinolin-4-one
• InChI: InChI=1S/C23H18FNO3S/c1-16-7-10-19(11-8-16)29(27,28)22-15-25(14-17-5-3-2-4-6-17)21-12-9-18(24)13-20(21)23(22)26/h2-13,15H,14H2,1H3
• InChI Key: FAIJMBAWEDNYQZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)C2=CN(C3=C(C2=O)C=C(C=C3)F)CC4=CC=CC=C4
• Molecular Formula: C23H18FNO3S
• Molecular Weight: 407.5 g/mol

Description

1-benzyl-6-fluoro-3-tosylquinolin-4(1H)-one is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. It is a synthetic derivative of quinoline and has been studied extensively for its pharmacological properties.

Scientific Research Applications

Synthesis and Applications in Pharmaceuticals

Fluorinated Heterocycles Synthesis : Fluorinated heterocycles, including derivatives of quinolinones, are pivotal in pharmaceutical and agrochemical industries due to their unique properties. A study detailed the synthesis of fluorinated heterocycles via rhodium(III)-catalyzed C-H activation, highlighting the versatility of these compounds in creating structurally diverse molecules with potential applications in drug development and agrichemicals (Jia-Qiang Wu et al., 2017).

Biochemical Applications

Fluorescent Probes for DTT Detection : The design and application of fluorescent probes based on quinolinone derivatives for detecting 1, 4-dithiothreitol (DTT) in biological systems demonstrate the utility of these compounds in biochemistry. Such probes offer fast, sensitive detection methods, vital for studying cellular processes and oxidative stress (Tong-Yan Sun et al., 2018).

Materials Science and Photophysics

Emission Properties in Aqueous Solutions : Research into the strong emission properties of 7-hydroxyindazolo[2,3-b]isoquinolin-12(7H)-one derivatives in aqueous solutions underscores the potential of quinolinone derivatives in developing new fluorescent materials. These findings pave the way for their use in sensing, imaging, and optical materials (Sailan Chang et al., 2019).

Therapeutic Applications and Drug Design

Antimicrobial Activity : The synthesis of 2-chloro-6-methylquinoline hydrazone derivatives and their evaluation for antimicrobial activity exemplify the therapeutic applications of quinolinone derivatives. Such studies are essential for the development of new antimicrobial agents to combat resistant strains of bacteria and fungi (S. Bawa et al., 2009).

Imaging and Diagnostics

PET Neuroimaging Studies : The development of fluorine-18 labeled quinolinone derivatives for PET imaging of sigma2 receptors in solid tumors illustrates the crucial role these compounds play in diagnostic imaging. Such research facilitates the non-invasive assessment of tumor status, aiding in the diagnosis and treatment planning for cancer patients (Steven H. Liang et al., 2015).